![molecular formula C15H14BrNOS B2772508 N-{2-[(4-bromophenyl)sulfanyl]ethyl}benzenecarboxamide CAS No. 338955-66-1](/img/structure/B2772508.png)
N-{2-[(4-bromophenyl)sulfanyl]ethyl}benzenecarboxamide
Description
N-{2-[(4-bromophenyl)sulfanyl]ethyl}benzenecarboxamide is a chemical compound with the molecular formula C15H14BrNOS . It has a molecular weight of 336.25 .
Molecular Structure Analysis
The molecular structure of N-{2-[(4-bromophenyl)sulfanyl]ethyl}benzenecarboxamide consists of a benzene carboxamide group attached to a 2-[(4-bromophenyl)sulfanyl]ethyl group .Physical And Chemical Properties Analysis
The compound has a density of 1.6±0.1 g/cm3 . Its boiling point is 430.8±40.0 °C at 760 mmHg . The compound has a molar refractivity of 66.3±0.4 cm3 . It has 3 H bond acceptors, 2 H bond donors, and 6 freely rotating bonds .Scientific Research Applications
Molecular Structure and Crystallography
Research has focused on understanding the crystal structures of related compounds, which is critical for elucidating their chemical properties and interactions. For instance, the study of 2-[5-(4-bromophenyl)-3-methylsulfanyl-1-benzofuran-2-yl]acetic acid reveals insights into molecular conformation, dihedral angles, and stabilizing interactions within crystals (Choi et al., 2007).
Synthetic Methodologies
Efficient synthetic methods for creating sulfanyl and sulfonyl derivatives of heterocyclic compounds have been developed. A notable method involves the cyclization of 1-isothiocyanato-2-[sulfinyl(or sulfonyl)methyl]benzenes, demonstrating a one-pot synthesis approach that could be relevant for synthesizing derivatives of the compound (Kobayashi et al., 2013).
Applications in Polymer Science
The formation of molecularly imprinted polymers using aromatic N-(2-arylethyl)-2-methylprop-2-enamides showcases the application of similar compounds in creating selective sites for biomolecules. This research illustrates the potential for N-{2-[(4-bromophenyl)sulfanyl]ethyl}benzenecarboxamide to be used in designing materials with specific molecular recognition properties (Sobiech et al., 2022).
Inhibitory Activity and Medicinal Chemistry
Compounds with sulfonamide groups have been evaluated for their inhibitory activity against various enzymes, highlighting the medicinal chemistry applications of structurally similar compounds. For example, aromatic sulfonamide inhibitors of carbonic anhydrases have shown nanomolar inhibitory concentrations, suggesting potential therapeutic applications for related compounds (Supuran et al., 2013).
Antimicrobial and Antifungal Properties
Research into sulfanilamide derivatives reveals insights into their antimicrobial and antifungal activities. The synthesis and characterization of such compounds, including their structural elucidation and evaluation of biological activities, offer a basis for investigating the bioactivity of N-{2-[(4-bromophenyl)sulfanyl]ethyl}benzenecarboxamide and related molecules (Lahtinen et al., 2014).
properties
IUPAC Name |
N-[2-(4-bromophenyl)sulfanylethyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrNOS/c16-13-6-8-14(9-7-13)19-11-10-17-15(18)12-4-2-1-3-5-12/h1-9H,10-11H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGMDGOLKNAWMFH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NCCSC2=CC=C(C=C2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrNOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[[4-(4-fluorophenyl)-5-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-2-(4-methoxyphenyl)acetamide](/img/structure/B2772425.png)
![2-chloro-1-[2,5-dimethyl-1-(2-methylphenyl)-1H-pyrrol-3-yl]ethan-1-one](/img/structure/B2772427.png)
![2-((3-(4-Chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide](/img/structure/B2772428.png)
![2-[6-(2-Methoxyphenyl)-4-methyl-1,3-dioxo-7,8-dihydropurino[7,8-a]imidazol-2-yl]acetic acid](/img/structure/B2772431.png)
![N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3,4,5-triethoxybenzamide hydrochloride](/img/structure/B2772435.png)
![[4-(2-furylcarbonyl)piperazino][1-(6-piperidino-4-pyrimidinyl)-1H-imidazol-4-yl]methanone](/img/structure/B2772439.png)
![3-(benzo[d][1,3]dioxol-5-yl(4-benzylpiperazin-1-yl)methyl)-2-methyl-1H-indole](/img/structure/B2772440.png)
